7-[2-[4-[(4-Chlorophenyl)methyl]-1-piperazinyl]ethyl]theophyline
7-[2-[4-[(4-Chlorophenyl)methyl]-1-piperazinyl]ethyl]theophyline
Brand Name:
Vulcanchem
CAS No.:
19971-80-3
VCID:
VC0024870
InChI:
InChI=1S/C20H25ClN6O2/c1-23-18-17(19(28)24(2)20(23)29)27(14-22-18)12-11-25-7-9-26(10-8-25)13-15-3-5-16(21)6-4-15/h3-6,14H,7-13H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=C(C=C4)Cl
Molecular Formula:
C20H25ClN6O2
Molecular Weight:
416.9 g/mol
7-[2-[4-[(4-Chlorophenyl)methyl]-1-piperazinyl]ethyl]theophyline
CAS No.: 19971-80-3
Main Products
VCID: VC0024870
Molecular Formula: C20H25ClN6O2
Molecular Weight: 416.9 g/mol
![7-[2-[4-[(4-Chlorophenyl)methyl]-1-piperazinyl]ethyl]theophyline - 19971-80-3](/images/no_structure.jpg)
| CAS No. | 19971-80-3 |
|---|---|
| Product Name | 7-[2-[4-[(4-Chlorophenyl)methyl]-1-piperazinyl]ethyl]theophyline |
| Molecular Formula | C20H25ClN6O2 |
| Molecular Weight | 416.9 g/mol |
| IUPAC Name | 7-[2-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H25ClN6O2/c1-23-18-17(19(28)24(2)20(23)29)27(14-22-18)12-11-25-7-9-26(10-8-25)13-15-3-5-16(21)6-4-15/h3-6,14H,7-13H2,1-2H3 |
| Standard InChIKey | MSCBOUJTRMBGHM-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=C(C=C4)Cl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCN3CCN(CC3)CC4=CC=C(C=C4)Cl |
| PubChem Compound | 88323 |
| Last Modified | Nov 11 2021 |
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